1-(4-Aminophenyl)ethanol
Overview
Description
1-(4-Aminophenyl)ethanol, also known as p-Aminophenol, is a white crystalline organic compound that is widely used in the manufacture of dyes, pharmaceuticals, and other organic compounds. It is an important intermediate for the synthesis of a variety of compounds and has a wide range of applications in the fields of biochemistry, physiology, and pharmacology.
Scientific Research Applications
Synthesis of Pharmaceuticals and Intermediates :
- "1-(4-Aminophenyl)ethanol" is a key intermediate in the synthesis of cardiovascular drugs, offering a high yield and purity in its new synthesis process (Zhang Wei-xing, 2013).
- It serves as an intermediate in synthesizing various drug intermediates, especially for antihistamines such as diphenhydramine hydrochloride and loratadine (Mervenur Kavi, Akın Özdemir, E. Dertli, Engin Şahin, 2021).
Organic Synthesis and Reaction Pathways :
- Research shows the potential of "this compound" in liquid-phase dehydration reactions for the formation of products like 4-aminostyrene (A. L. Schul’tsev, E. Panarin, 2010).
- It can undergo oxidation reactions to form corresponding esters, indicating a potential role in the technology of lignin degradation (Xiao-hong Li, Xiang-Guang Meng, Y. Liu, Xiaodong Peng, 2013).
Pharmacological Research :
- It has been used in the resolution of compounds for pharmaceutical applications, particularly in synthesizing new adrenergic agents (S. Conde, M. Fierros, M. I. Rodríguez-Franco, C. Puig, 1998).
Analytical Chemistry and Electrochemistry :
- "this compound" is studied for its redox behavior, which is significant for understanding its role in biological systems (Hanif Subhan, A. Lashin, Usman Ali Rana, N. Al-Arifi, Khurshid Ahmad, H. Hussain, R. Qureshi, Saqib Ali, M. Zia, H. Kraatz, Afzal Shah, 2015).
Catalysis and Chemical Reactions :
- The compound is used in studying the catalysis of hydrogenation reactions, with implications for the selective hydrogenation of multifunctional molecules (Kathryn Currall, S. David Jackson, 2014).
Material Science and Hydrogen Bonding Studies :
- Its ability to form hydrogen bonds with carboxylic acids makes it a subject of interest in studies related to molecular interactions and material science (D. Obenchain, J. Knee, S. Novick, E. Arsenault, Cara Rivera, C. Bray, 2015).
Environmental Science Applications :
- It has been studied for its extraction from aqueous solutions, particularly in the context of olive mill wastewater, indicating its relevance in environmental science and wastewater treatment (M. Reis, O. M. F. Freitas, L. M. Ferreira, J. R. Carvalho, 2006).
Safety and Hazards
Future Directions
The future directions for “1-(4-Aminophenyl)ethanol” could involve further exploration of its synthesis methods and potential applications. For instance, its use in the preparation of ordered poly (amide-ester) and in the functionalization of graphene nanoplatelets suggests potential applications in polymer and materials science .
properties
IUPAC Name |
1-(4-aminophenyl)ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO/c1-6(10)7-2-4-8(9)5-3-7/h2-6,10H,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDEYBJHOTWGYFE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70932682 | |
Record name | 1-(4-Aminophenyl)ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70932682 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14572-89-5 | |
Record name | 4-Amino-α-methylbenzenemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14572-89-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Amino-alpha-methylbenzyl alcohol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014572895 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-(4-Aminophenyl)ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70932682 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-amino-α-methylbenzyl alcohol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.035.088 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the main applications of 1-(4-Aminophenyl)ethanol in chemical synthesis?
A1: this compound is a crucial intermediate in synthesizing various pharmaceuticals and fine chemicals. For instance, it serves as a precursor for producing the hypoglycemic drug acetohexamide . Additionally, dehydration of this compound yields a substituted styrene suitable for polymerization .
Q2: How is this compound typically synthesized?
A2: this compound can be synthesized through several routes. One common method involves the catalytic hydrogenation of 4-Nitroacetophenone (4-NAP). This reaction proceeds sequentially, first reducing the nitro group to an amine, yielding this compound. Further hydrogenation of the carbonyl group leads to the formation of this compound . Another method utilizes Baker's Yeast (Saccharomyces cerevisiae), a microbial catalyst, to produce optically pure this compound in an aqueous medium .
Q3: What factors influence the selectivity of 4-Nitroacetophenone hydrogenation to this compound?
A3: The selectivity of this reaction is significantly influenced by the catalyst used and the reaction conditions. Research shows that Rhodium-based catalysts, specifically Rh/Silica, exhibit high selectivity towards this compound formation . Additionally, factors like catalyst particle size, the presence of promoters, and reaction temperature play a role in controlling the reaction pathway and product selectivity .
Q4: Are there any studies on the dehydration of this compound?
A4: Yes, research has investigated the liquid-phase dehydration of this compound in the presence of acid catalysts . This reaction is particularly relevant as it leads to the formation of a substituted styrene, a valuable monomer for polymerization reactions.
Q5: What is the significance of chirality in this compound?
A5: While not extensively discussed in the provided abstracts, chirality could be crucial for the biological activity of compounds derived from this compound. The synthesis using Baker's Yeast highlights the potential to obtain the compound in an optically pure form , suggesting potential applications in synthesizing enantiomerically pure pharmaceuticals.
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